Cas no 362-66-3 (Coenzyme A, S-octadecanoate)

Coenzyme A, S-octadecanoate structure

Product Name:Coenzyme A, S-octadecanoate

CAS No:362-66-3

Molecular Formula:C₃₉H₇₀N₇O₁₇P₃S

Molecular Weight:1033.9962

CID:307191

PubChem ID:94140

Coenzyme A, S-octadecanoate Properties

Names and Identifiers

- Coenzyme A,S-octadecanoate
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
- Stearoyl Coenzyme A, Free acid
- STEAROYL-COENZYME A
- S-{(9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-di
- S-{1-[5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} octadecanethioate (non-preferred name)
- S-Stearoylcoenzyme A
- Stearyl-CoA
- Stearyl coenzyme A
- Stearoyl-CoA
- Stearoyl coenzyme A ester
- Stearoyl coenzyme A
- Octadecanoyl-coenzyme A
- Octadecanoyl-CoA
- Coenzyme A, S-stearate (6CI,7CI,8CI)
- Coenzyme A, S-octadecanoate
- S-stearoyl-CoA
- S-octadecanoate Coenzyme A
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] octadecanethioate
- J-012520
- A823764
- Stearoyl coenzyme A
- 362-66-3
- Stearoyl coenzyme A ester
- SCHEMBL1129961
- C39H70N7O17P3S
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-oxidanyl-3-phosphonooxy-oxolan-2-yl]methoxy-oxidanyl-phosphoryl]oxy-oxidanyl-phosphoryl]oxy-3,3-dimethyl-2-oxidanyl-butanoyl]amino]propanoylamino]ethyl] octadecanethioate
- C00412
- C39-H70-N7-O17-P3-S
- S-octadecanoate CoA
- 9H-purin-6-amine, 9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxooctadecyl)thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphono-beta-D-r
- stearoyl-CoA
- OBC49BV194
- C18:0-coenzyme A
- C18:0-CoA
- COENZYME A, S-STEARATE
- DTXSID80863110
- LMFA07050369
- Stearyl-Coenzyme A
- Coenzyme A, S-octadecanoate (9CI)
- CHEBI:15541
- S-octadecanoate
- UNII-OBC49BV194
- Octadecanoyl-CoA
- 3'-phosphoadenosine 5'-(3-{(3R)-3-hydroxy-2,2-dimethyl-4-[(3-{[2-(octadecanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-4-oxobutyl} dihydrogen diphosphate)
- Q15427851
- stearyl coenzyme A
- Octadecanoyl-coenzyme A
- EINECS 206-648-2
- S-octadecanoic acid
- ST9
- octadecanethioic acid S-[2-[[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxy-2-oxolanyl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethyl-1-oxobutyl]amino]-1-oxopropyl]amino]ethyl] ester
- Stearoyl CoA
- Stearoyl coenzyme A lithium salt
- S-stearate CoA
- stearyl-CoA
- S-stearate Coenzyme A
- 18:0, stearoyl-CoA
- S-{(3S,5S,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} octadecanethioate (non-preferred name)
- S-(2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl) octadecanethioate
- coenzyme A, stearoyl-
- stearoyl-coenzyme A tetraanion
- stearoyl-coenzyme A(4-)
- stearoyl-CoA tetraanion
- InChIKey： SIARJEKBADXQJG-LFZQUHGESA-N
- Inchi： InChI=1S/C39H70N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46/h26-28,32-34,38,49-50H,4-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)/t28-,32-,33-,34+,38-/m1/s1
- SMILES： CCCCCCCCCCCCCCCCCC(SCCNC(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O

Computed Properties

Exact Mass: 1033.3766
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Rotatable Bond Count: 36
Monoisotopic Mass: 1033.376
Heavy Atom Count: 67
Complexity: 1660
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 389A^2

Experimental Properties

LogP: 6.28920
PSA: 363.63
Refractive Index: 1.626
Density: 1.51

Coenzyme A, S-octadecanoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
AK Scientific	7716AH-5mg	Stearoyl coenzyme A	362-66-3	98%	5mg	$367

Coenzyme A, S-octadecanoate Synthesis

Synthetic Circuit 1

524-38-9

57-11-4

85-61-0

362-66-3

Reaction Conditions

1.1S:AcOEt, 5 min, rt; rt → 0°C
1.2R:DCC, S:AcOEt, 14 h, rt
2.1R:S:MeCN, 14 h, rt
2.2S:THF, rt
2.3R:CsF, C:DCH-18-crown-6, S:THF, rt; 4 h, rt
2.4R:KH2PO4, S:H2O, rt, pH 5.5

Reference

: Polysilylated coenzyme A for a high-yielding preparation of very lipophilic acyl coenzymes A in anhydrous organic solvents

By Lucet-Levannier, Karine et al, Journal of the American Chemical Society, 1995, 117(28), 7546-7

Synthetic Circuit 2

57-11-4

6066-82-6

85-61-0

362-66-3

Reaction Conditions

1.1S:AcOEt, rt
1.2S:AcOEt, rt
1.3R:DCC, S:AcOEt, overnight, rt
2.1S:MeCN, 25°C
2.2R:12 h, 25°C → 0°C
2.3S:THF, 0°C
2.4R:DCH-18-crown-6, R:CsF, 5 h, 0°C
2.5R:KH2PO4, S:H2O, 0°C

Reference

: Process for synthesizing fatty acid-acylated thiol transporter derivatives, particularly of acyl coenzyme A derivatives, and the acyl coenzyme A derivatives thus obtained.

By Lellouche, Jean-Paul et al, Eur. Pat. Appl., From Eur. Pat. Appl., 618218, 05 Oct 1994, 618218, 05 Oct 1994